Cas no 162870-69-1 (Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI))
162870-69-1 structure
Product Name:Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI)
CAS No:162870-69-1
MF:C8H12O3
MW:156.179082870483
CID:110067
Update Time:2024-01-24
Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI)
- Cyclopentanecarboxylic acid, 2-formyl-, methyl ester, (1S-cis)- (9CI)
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- Inchi: 1S/C8H12O3/c1-11-8(10)7-4-2-3-6(7)5-9/h5-7H,2-4H2,1H3/t6-,7-/m0/s1
- InChI Key: OWNNQFMHLFDOKY-BQBZGAKWSA-N
- SMILES: [C@H]1(C(OC)=O)CCC[C@H]1C=O
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
Experimental Properties
- Density: 1.175±0.06 g/cm3(Predicted)
- Boiling Point: 214.9±33.0 °C(Predicted)
- PSA: 43.37
Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI) Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
162870-69-1 (Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI)) Related Products
- 4630-82-4(Methyl cyclohexanecarboxylate)
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- 868-57-5(DL-2-Methylbutyric Acid Methyl Ester)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
- 19780-94-0(Dimethyl 2-methylhexanedioate)
- 4630-80-2(Methyl cyclopentanecarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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